Cas no 94247-06-0 (2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI))

2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI) structure
94247-06-0 structure
Product Name:2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI)
CAS No:94247-06-0
MF:C18H34O2
MW:282.461366176605
CID:810650
PubChem ID:13847819
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI)
    • 12-methyltridecyl 2-methylprop-2-enoate
    • isotetradecyl methacrylate
    • QX3EV327JU
    • 12-Methyltridecyl methacrylate
    • 94247-06-0
    • 1814944-46-1
    • 2-Propenoic acid, 2-methyl-, 12-methyltridecyl ester
    • EINECS 304-182-5
    • UNII-QX3EV327JU
    • NS00040316
    • DTXSID10241245
    • Inchi: 1S/C18H34O2/c1-16(2)14-12-10-8-6-5-7-9-11-13-15-20-18(19)17(3)4/h16H,3,5-15H2,1-2,4H3
    • InChI Key: MRUNBWPNLIPKOT-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 282.255880323g/mol
  • Monoisotopic Mass: 282.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų
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